1-chloro-2-ethyl-4-[4-(3-methoxyphenoxy)butoxy]benzene

• IUPAC Name: 1-chloro-2-ethyl-4-[4-(3-methoxyphenoxy)butoxy]benzene
• InChI: InChI=1S/C19H23ClO3/c1-3-15-13-18(9-10-19(15)20)23-12-5-4-11-22-17-8-6-7-16(14-17)21-2/h6-10,13-14H,3-5,11-12H2,1-2H3
• InChI Key: VJYWVEIVQFRWPQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)OCCCCOC2=CC=CC(=C2)OC)Cl
• Molecular Formula: C19H23ClO3
• Molecular Weight: 334.8 g/mol

Description

1-chloro-2-ethyl-4-[4-(3-methoxyphenoxy)butoxy]benzene is a chemical compound that has gained significant attention in scientific research for its potential applications in various fields. It is commonly known as clofenetazone and belongs to the family of nonsteroidal anti-inflammatory drugs (NSAIDs).

Mechanism of Action

Clofenetazone exerts its pharmacological effects by inhibiting the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. It selectively inhibits the COX-2 enzyme, which is induced during inflammation and is responsible for the production of prostaglandins that cause pain and inflammation. By inhibiting COX-2, clofenetazone reduces the production of prostaglandins and hence relieves pain and inflammation.
Biochemical and Physiological Effects
Clofenetazone has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β) in animal models of inflammation. Moreover, it has been reported to have a protective effect against liver damage caused by various toxins.

Advantages and Limitations for Lab Experiments

Clofenetazone has several advantages for use in lab experiments. It is readily available and can be easily synthesized using standard laboratory techniques. Moreover, it has been extensively studied, and its pharmacological effects are well characterized. However, it also has some limitations. It has been reported to have a short half-life, which may limit its effectiveness in certain experimental settings. Moreover, its precise mechanism of action is not fully understood, which may limit its applicability in certain research areas.

Future Directions

Clofenetazone has several potential future directions for research. It has been shown to have a protective effect against liver damage caused by various toxins, and further research is needed to explore its potential as a therapeutic agent for liver diseases. Moreover, it has been reported to have anti-inflammatory effects, and further research is needed to explore its potential as a therapeutic agent for inflammatory diseases such as arthritis. Additionally, its mechanism of action is not fully understood, and further research is needed to elucidate its precise pharmacological effects.

Synthesis Methods

Clofenetazone can be synthesized through a multi-step process involving the reaction of 1-chloro-2-ethyl-4-nitrobenzene with 3-methoxyphenol, followed by the addition of 4-(2-bromoethoxy)butoxy magnesium bromide. The final product is obtained through the reduction of the nitro group with tin and hydrochloric acid.

Scientific Research Applications

Clofenetazone has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. Clofenetazone has also been shown to inhibit the production of prostaglandins, which are responsible for pain and inflammation. Moreover, it has been reported to have a protective effect against liver damage caused by various toxins.